![molecular formula C14H20 B3031931 Diethyldicyclopentadiene CAS No. 874651-66-8](/img/structure/B3031931.png)
Diethyldicyclopentadiene
Overview
Description
Diethyldicyclopentadiene is a useful research compound. Its molecular formula is C14H20 and its molecular weight is 188.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Catalyst for Polymerization
Diethylbis(2,2′-bipyridine)Fe/MAO has been identified as an extremely active catalyst for the polymerization of 1,3-dienes, useful in creating polymers with varied structures such as 1,2 or 3,4 polymers from butadiene and other dienes. The polymers formed can be either amorphous or crystalline, depending on the temperature conditions of the polymerization process (Bazzini, Giarrusso, & Porri, 2002).
2. Catalytic Degradation of Pollutants
Research has shown that catalysts like copper ferrite decorated multi-walled carbon nanotubes (CuFe2O4/MWCNTs) can be effective in the catalytic degradation of diethyl phthalate, a plasticizer classified as an endocrine disruptor. This study highlights the potential of such catalysts in removing harmful pollutants like diethyl phthalate from the environment (Zhang, Feng, Qu, Liu, Wang, & Wang, 2016).
3. Polymer Synthesis and Modification
Diethylether (DEE) was used as a structure modifier in the synthesis of linear styrene-butadiene block copolymers, indicating the role of such compounds in modifying polymer structures for various applications. The study examined how DEE affects polymerization kinetics and the microstructure of synthesized polymers, demonstrating its significance in the field of polymer chemistry (Huang, Lin, & Tsiang, 1995).
4. Role in Ethylene Inhibition and Plant Growth
Studies on compounds like diazocyclopentadiene (DACP) have shown that they can inhibit ethylene action in plants. This is significant in understanding the role of ethylene in plant growth and development, and in developing commercial applications like extending the vase life of cut flowers and preventing ethylene's deleterious effects in vegetables (Sisler & Serek, 1997).
5. Understanding Molecular Interactions and Reactions
Computational studies using hybrid DFT methods have explored the cyclopropanation of endo-dicyclopentadiene with Simmons-Smith zinc carbenoids. Such studies provide insights into the molecular interactions and reaction pathways, which are essential for understanding and designing chemical reactions at a molecular level (Feng, Zou, Zhang, Wang, & Zhao, 2012).
Safety and Hazards
Diethyldicyclopentadiene is classified as a flammable liquid (Category 3), and it may cause skin and eye irritation (Categories 2). It may also cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Properties
IUPAC Name |
5,5-diethyltricyclo[5.2.1.02,6]deca-3,8-diene | |
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InChI |
InChI=1S/C14H20/c1-3-14(4-2)8-7-12-10-5-6-11(9-10)13(12)14/h5-8,10-13H,3-4,9H2,1-2H3 | |
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InChI Key |
QWQMAINGVKHIQJ-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC1(C=CC2C1C3CC2C=C3)CC | |
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Molecular Formula |
C14H20 | |
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DSSTOX Substance ID |
DTXSID90628858 | |
Record name | 1,1-Diethyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene | |
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Molecular Weight |
188.31 g/mol | |
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CAS No. |
874651-66-8 | |
Record name | 1,1-Diethyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene | |
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